Cas no 308294-76-0 (7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol)

• Product Name: 7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol
• CAS No: 308294-76-0
• MF: C₂₀H₁₆N₄O₄
• MW: 376.36544418335
• CID: 6443545
• PubChem ID: 3869346
• Update Time: 2025-07-20

7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol
• 7-{[(5-methyl-1,2-oxazol-3-yl)amino](3-nitrophenyl)methyl}quinolin-8-ol
• F0870-0074
• AB00685357-01
• SR-01000474168-1
• Z56785622
• AKOS016297709
• 7-(((5-methylisoxazol-3-yl)amino)(3-nitrophenyl)methyl)quinolin-8-ol
• SR-01000474168
• Oprea1_167098
• 7-[[(5-methyl-1,2-oxazol-3-yl)amino]-(3-nitrophenyl)methyl]quinolin-8-ol
• AKOS000808308
• 308294-76-0
• SCHEMBL12064999

• Inchi： 1S/C20H16N4O4/c1-12-10-17(23-28-12)22-18(14-4-2-6-15(11-14)24(26)27)16-8-7-13-5-3-9-21-19(13)20(16)25/h2-11,18,25H,1H3,(H,22,23)
• InChI Key： IMWNEYJBYYRRFU-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC=CN=2)C=CC=1C(C1C=CC=C(C=1)[N+](=O)[O-])NC1C=C(C)ON=1

Computed Properties

• Exact Mass: 376.117
• Monoisotopic Mass: 376.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 117Ų

Additional information on 7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol

Professional Introduction to Compound with CAS No. 308294-76-0 and Product Name: 7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol

Compound with the CAS number 308294-76-0 and the product name 7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates several key pharmacophoric elements that contribute to its potential therapeutic applications, particularly in the realm of medicinal chemistry and drug discovery.

The core structure of this compound is characterized by a quinolin-8-ol scaffold, which is a well-documented motif in medicinal chemistry. Quinoline derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The presence of a 5-methyl-1,2-oxazol-3-yl group in the molecule adds an additional layer of complexity and functionality. Oxazole heterocycles are known for their stability and ability to participate in various biochemical interactions, making them valuable components in drug design.

The amino(3-nitrophenyl)methyl moiety further enhances the pharmacological potential of this compound. The nitro group is a common pharmacophore that can influence both the electronic properties and the metabolic fate of a molecule. In particular, nitroaromatic compounds have been extensively studied for their role in modulating inflammatory pathways and their potential as chemotherapeutic agents. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. The structural features of 7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol have been analyzed using these tools, revealing potential interactions with various biological targets. For instance, studies suggest that the quinolin-8-ol moiety may interact with enzymes involved in DNA replication and repair, while the oxazole ring could modulate protein-protein interactions relevant to signal transduction pathways.

In addition to its structural complexity, this compound has shown intriguing pharmacokinetic properties. Preliminary studies indicate that it exhibits good solubility in both aqueous and organic solvents, which is crucial for its formulation as an injectable or oral therapeutic agent. Furthermore, the presence of multiple functional groups suggests that it may have a favorable metabolic profile, reducing the likelihood of rapid degradation in vivo.

The therapeutic potential of this compound has been explored in several preclinical models. Research has demonstrated its efficacy in inhibiting the growth of certain cancer cell lines, likely through mechanisms involving apoptosis induction and disruption of microtubule formation. Additionally, its anti-inflammatory properties have been observed in vitro, where it has shown the ability to modulate key inflammatory cytokines such as TNF-alpha and IL-beta. These findings align with current trends in drug development aimed at targeting chronic inflammatory diseases.

Another area of interest is the compound's potential application in treating neurodegenerative disorders. The quinolinone scaffold is known to cross the blood-brain barrier, making it a suitable candidate for central nervous system (CNS) therapies. Early studies suggest that 7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol may interact with receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. This hypothesis is supported by its ability to inhibit beta-secretase activity—a key enzyme in amyloid-beta production—a hallmark pathological feature of Alzheimer's pathology.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the amino group at the appropriate position on the quinolinone core, followed by protection-deprotection strategies to facilitate subsequent modifications. The introduction of the nitrophenylmethyl side chain requires careful control over reaction conditions to ensure high yield and purity.

Quality control and analytical characterization are critical aspects of ensuring the consistency and reliability of pharmaceutical compounds like this one. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm the identity and purity of the final product. These methods provide detailed insights into the molecular structure and confirm that no impurities or degradation products are present at levels that could affect its safety or efficacy.

The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing rigorous testing and validation before clinical translation can occur. Given its promising preclinical profile, 7-{(5-methyl-1,2-oxazol-3-yl)amino(3-nitrophenyl)methyl}quinolin-8-ol is poised for further investigation under appropriate regulatory frameworks. Collaborative efforts between academic researchers and industry scientists will be essential to navigate these pathways efficiently while ensuring patient safety remains paramount.

In conclusion,7-{(5-methyl-l,lOxazol-lOyl)amino(ll-nitrophenylmethyl}quinolin-S-oI stands as a compelling example of how structural innovation can lead to novel therapeutics with significant clinical implications。 Its unique combination oI pharmacophoric elements positions it as a versatile tool for addressing diverse pathological conditions。 As research progresses， further elucidation oI its mechanism oI action will be crucial for optimizing its therapeutic utility。 The continued exploration oI such compounds underscores Ihe enduring importance oI basic scientific inquiry Ior advancing human health。